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Abstract

Isomescaline, with the CAS number 3937-16-4, is a phenethylamine and a structural isomer of
the well-known psychedelic compound, mescaline.[1][2] Chemically designated as 2-(2,3,4-
trimethoxyphenyl)ethanamine, it has been a subject of interest due to its relationship with
mescaline.[1][3] This technical guide provides a comprehensive overview of Isomescaline,
including its chemical properties, synthesis, and pharmacology. Notably, despite its structural
similarity to mescaline, Isomescaline has not been found to produce psychoactive effects in
humans at doses up to 400 mg.[1][2] This document aims to be a valuable resource for
professionals in research and drug development by summarizing the available data, presenting
detailed experimental protocols, and visualizing key concepts.

Chemical and Physical Properties

Isomescaline is characterized by the following properties:
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Property Value Reference
2-(2,3,4-

IUPAC Name ) ) [1]
trimethoxyphenyl)ethanamine
2,3,4-

Synonyms ) ) [1][3]
trimethoxyphenethylamine, IM

CAS Number 3937-16-4 [11[2][4]

Molecular Formula C11H17NO3 [1114]

Molecular Weight 211.26 g/mol [1]
White oil (freebase), Glistening

Appearance white crystals (hydrochloride [5]
salt)

Melting Point Not available for freebase.

Boiling Point 120-130 °C at 0.3 mmHg [5]
COC1=C(C(=C(C=C1)CCN)O

SMILES [1]
Cc)ocC
InChl=1S/C11H17NO3/c1-13-
9-5-4-8(6-7-12)10(14-

InChl [1]

2)11(9)15-3/h4-5H,6-7,12H2, 1-
3H3

Synthesis of Isomescaline

The synthesis of Isomescaline was notably described by Alexander Shulgin in his book
"PIHKAL" (Phenethylamines | Have Known and Loved).[1][6][7][8][9][10] A common synthetic
route involves the reaction of 2,3,4-trimethoxybenzaldehyde with nitromethane, followed by

reduction of the resulting nitrostyrene.[1]

Experimental Protocol: Synthesis of Isomescaline

Hydrochloride
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This protocol is adapted from the synthesis of mescaline described in PIHKAL, applied to the
synthesis of Isomescaline.[5]

Step 1: Synthesis of 3-nitro-2,3,4-trimethoxystyrene

e A solution of 20 g of 2,3,4-trimethoxybenzaldehyde, 40 mL of nitromethane, and 20 mL of
cyclohexylamine in 200 mL of acetic acid is heated on a steam bath for 1 hour.

e The reaction mixture is then diluted slowly with 400 mL of water with good stirring, leading to
the formation of a yellow crystalline mass.

e The product is collected by filtration, washed with water, and dried.

o Recrystallization from boiling methanol (15 mL/g) yields B-nitro-2,3,4-trimethoxystyrene as
bright yellow crystals.

Step 2: Reduction of (-nitro-2,3,4-trimethoxystyrene to Isomescaline

o To a gently refluxing suspension of 2 g of lithium aluminum hydride (LAH) in 200 mL of
anhydrous diethyl ether, a solution of 2.4 g of 3-nitro-2,3,4-trimethoxystyrene in anhydrous
diethyl ether is added.

o The addition is performed using a Soxhlet extractor, allowing for the continuous addition of
the nitrostyrene.

 After the addition is complete, the reaction mixture is refluxed for an additional 48 hours.

» After cooling, the excess LAH is cautiously quenched by the dropwise addition of 150 mL of
1.5 N H2S04.

e The aqueous and ether layers are separated. The aqueous layer is washed twice with diethyl
ether.

e The aqueous layer is then made basic with the addition of a 25% sodium hydroxide solution.

e The resulting alkaline solution is extracted three times with diethyl ether.
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e The combined ether extracts are dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the freebase of Isomescaline as a white
oil.

Step 3: Formation of Isomescaline Hydrochloride
e The resulting white oil (Isomescaline freebase) is dissolved in 10 mL of isopropanol.
e The solution is neutralized with concentrated hydrochloric acid.

e The resulting white crystals of Isomescaline hydrochloride are collected by filtration, washed
with diethyl ether, and air-dried.

Synthesis Workflow Diagram

Step 1: Nitrostyrene Formation

Cyclohexylamine in Acetic Acid

2,3,4-Trimethoxybenzaldehyde

B-nitro-2,3,4-trimethoxystyrene

Step 2: Reduction

Lithium Aluminum Hydride (LAH) —

Isomescaline (freebase)

Step 3: Salt Formation

Isomescaline Hydrochloride

Hydrochloric Acid
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Caption: Synthesis workflow for Isomescaline Hydrochloride.

Pharmacology

The pharmacological properties of Isomescaline are not well-documented in scientific
literature.[2][11] Despite its structural similarity to mescaline, which is a known psychedelic,
Isomescaline has been reported to be inactive in humans at doses exceeding 400 mg.[1][2]

Hypothetical Mechanism of Action

It is hypothesized that Isomescaline, like mescaline, may act as an agonist at serotonin
receptors, particularly the 5-HT2A receptor.[1] The psychoactive effects of classical
psychedelics are primarily mediated by their agonist activity at this receptor.[12] However, the
specific binding affinity and functional activity of Isomescaline at the 5-HT2A receptor and
other potential targets have not been reported.

Hypothetical Receptor Binding Profile

Due to the lack of experimental data for Isomescaline, the following table presents the known
receptor binding profile of its isomer, mescaline, to provide a potential, albeit hypothetical,
framework for understanding Isomescaline's interactions.

Receptor Ligand Ki (nM) Assay Type Reference
) Radioligand
5-HT2A Mescaline ~5,400 o [13]
Binding
_ Radioligand
5-HT2C Mescaline ~12,000 o [13]
Binding
) Radioligand
5-HT1A Mescaline ~1,600 - 6,700 o [14]
Binding
_ _ Radioligand
0ol1A Adrenergic Mescaline >10,000 o [13]
Binding
) ) Radioligand
Dopamine D2 Mescaline >10,000 o [13]
Binding
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Disclaimer: This data is for mescaline and should not be directly extrapolated to Isomescaline
without experimental verification.

Signaling Pathways

Given the hypothesis that Isomescaline interacts with the 5-HT2A receptor, this section
outlines the canonical signaling pathway associated with 5-HT2A receptor activation.

Hypothetical 5-HT2A Receptor Signaling Pathway for
Isomescaline

Activation of the 5-HT2A receptor, a Gg/11-coupled G protein-coupled receptor (GPCR),
typically initiates the phospholipase C (PLC) signaling cascade.[15]
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Caption: Hypothetical 5-HT2A receptor signaling pathway for Isomescaline.
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Experimental Workflows

For researchers interested in investigating the pharmacology of Isomescaline, the following
provides a generalized workflow for a receptor binding assay.

Experimental Workflow: Radioligand Receptor Binding
Assay
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Preparation

Prepare serial dilutions of Isomescaline

Prepare cell membranes expressing the target receptor (e.g., 5-HT2A) | Prepare radioligand solution (e.g., [*H]ketanserin for 5-HT2A)|

\ mcuim /

Incubate membranes, radioligand, and Isomescaline at various concentratlons

¢

Incubate at a specific temperature for a defined time to reach equilibrium

Separation %d Counting

Rapidly filter the incubation mixture to separate bound and free radioligand

¢

Wash the filters to remove non-specifically bound radioligand

¢

Measure radioactivity on the filters using a scintillation counter

Data Aalysis
Y

Plot the percentage of specific binding against the log concentration of Isomescaline

¢

Determine the IC50 value from the competition curve

¢

Calculate the Ki value using the Cheng-Prusoff equation

Click to download full resolution via product page

Caption: Generalized workflow for a radioligand receptor binding assay.
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Conclusion

Isomescaline (CAS 3937-16-4) remains a compound of scientific interest primarily due to its
isomeric relationship with mescaline. While its synthesis is well-described, a significant gap
exists in the understanding of its pharmacological properties. The consistent reports of its lack
of psychoactive effects in humans, despite its structural similarity to a potent psychedelic, make
it an intriguing subject for further investigation. Future research should focus on obtaining
empirical data on its receptor binding profile and functional activity to elucidate its mechanism
of action, or lack thereof. Such studies would not only clarify the pharmacology of
Isomescaline but could also contribute to a deeper understanding of the structure-activity
relationships of phenethylamine compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Novel, unifying mechanism for mescaline in the central nervous system: Electrochemistry,
catechol redox metabolite, receptor, cell signaling and structure activity relationships - PMC
[pmc.ncbi.nlm.nih.gov]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. #96 M; mescaline; 3,4,5-trimethoxyphenethylamine [studfile.net]
. PIHKAL [bionity.com]

. ucl.ac.uk [ucl.ac.uk]

. psychedelics-integration.com [psychedelics-integration.com]

°
(] [00] ~ » o iy w

. PIHKAL: A Chemical Love Story by Alexander Shulgin | by Life & Science - CMS | Medium
[medium.com]

e 10. PIHKAL - Wikipedia [en.wikipedia.org]

e 11. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1211587?utm_src=pdf-body
https://www.benchchem.com/product/b1211587?utm_src=pdf-body
https://www.benchchem.com/product/b1211587?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Detailed-signal-transduction-pathways-of-serotonin-2A-receptors-Serotonin-2A-5-HT-2A_fig1_323172609
https://pmc.ncbi.nlm.nih.gov/articles/PMC2763256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2763256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2763256/
https://www.researchgate.net/figure/a-Schematic-of-intracellular-signaling-pathways-coupled-to-5-hydroxytryptamine-2A_fig2_356394475
https://www.researchgate.net/figure/Schematic-representations-of-signaling-pathways-from-5-HT-receptors-to-the-MAPK-system_fig5_7184459
https://studfile.net/preview/409482/page:40/
https://www.bionity.com/en/encyclopedia/PiHKAL.html
https://www.ucl.ac.uk/~ucbtdag/bioethics/writings/shulgin.html
https://www.psychedelics-integration.com/psychedelic-books/pihkal-a-chemical-love-story/
https://medium.com/@claudio.m.stabile/pihkal-a-chemical-love-story-by-alexander-shulgin-6c363125871f
https://medium.com/@claudio.m.stabile/pihkal-a-chemical-love-story-by-alexander-shulgin-6c363125871f
https://en.wikipedia.org/wiki/PiHKAL
https://www.mdpi.com/1420-3049/28/24/7942
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 12. blossomanalysis.com [blossomanalysis.com]

e 13. Frontiers | Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines
(Mescaline Derivatives) and Related Amphetamines [frontiersin.org]

o 14. Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline
Derivatives) and Related Amphetamines - PMC [pmc.ncbi.nim.nih.gov]

e 15. 5-HT2A receptor - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to Isomescaline (CAS
Number: 3937-16-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211587#isomescaline-cas-number-3937-16-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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